Cas no 52419-11-1 (1-Octyne, 3-methoxy-)

• Product Name: 1-Octyne, 3-methoxy-
• CAS No: 52419-11-1
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 359665
• PubChem ID: 14691276
• Update Time: 2025-04-19

1-Octyne, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Octyne, 3-methoxy-
• 3-methoxyoct-1-yne
• 3-methoxy-1-octyne
• DTXSID00563044
• 52419-11-1
• NPOFUVNMSPOPDK-UHFFFAOYSA-N
• SCHEMBL11111023

• Inchi： 1S/C9H16O/c1-4-6-7-8-9(5-2)10-3/h2,9H,4,6-8H2,1,3H3
• InChI Key： NPOFUVNMSPOPDK-UHFFFAOYSA-N
• SMILES： O(C)C(C#C)CCCCC

Computed Properties

• Exact Mass: 140.12018
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23